N-(3-acetylphenyl)-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C18H15N3O4/c1-12(22)13-4-2-5-14(10-13)19-17(23)11-21-18(24)8-7-15(20-21)16-6-3-9-25-16/h2-10H,11H2,1H3,(H,19,23)
• InChI Key: INFCUXPYKLYGLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol
• CAS No.: 899752-43-3

Description

N-(3-acetylphenyl)-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide, also known as APFO, is a synthetic compound that has been extensively studied for its potential applications in scientific research. APFO is a member of the pyridazinone family, which is known for its diverse biological activities.

Scientific Research Applications

Synthesis and Antifungal Activity

• A series of N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide compounds, similar in structure to the compound , were synthesized and evaluated for antifungal activity. These compounds showed activity against various fungi, indicating their potential as antifungal agents (Gupta & Wagh, 2006).

Synthesis and Antimicrobial Activity

• New derivatives of diphenylamine, structurally related to N-(3-acetylphenyl)-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]acetamide, were synthesized and demonstrated significant antimicrobial and antifungal activities. These findings suggest the potential use of these compounds in developing new antimicrobial agents (Kumar & Mishra, 2015).

Novel Synthesis Routes

• Research on the synthesis of new classes of pyridazin-3-one and related derivatives provides insights into novel synthetic routes and potential applications in creating fused azines. This area of research is significant for developing new compounds with potential biological activities (Ibrahim & Behbehani, 2014).

DNA-Binding Affinity

• Studies on compounds like 2,5-Bis(4-guanylphenyl)furan, structurally similar to the compound , revealed their high DNA-binding affinity. This property is crucial for drugs targeting DNA, such as certain anticancer and antiviral drugs (Laughton et al., 1995).

Synthesis of Furan Derivatives

• The research includes the synthesis of furan derivatives through various chemical reactions, highlighting the versatility and potential applications of furan-containing compounds in different therapeutic areas (Reddy et al., 2012).

Pyrolysis Products of N-Acetylglucosamine

• The study of pyrolysis products of N-acetylglucosamine, which may include compounds related to this compound, provides insights into the formation of various nitrogen-containing compounds. This research is relevant to understanding the thermal degradation and potential applications of such compounds (Franich et al., 1984).

Catalytic Synthesis of Multisubstituted Furans

• The catalytic synthesis of multisubstituted furans, similar to the compound , from simple compounds, offers insights into efficient access to biologically important scaffolds (Manna & Antonchick, 2015).